Cas no 923567-46-8 (N'-(1-Methyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)isonicotinohydrazide)

• Product Name: N'-(1-Methyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)isonicotinohydrazide
• CAS No: 923567-46-8
• MF: C₁₅H₁₂N₄O₂
• MW: 280.28138256073
• MDL: MFCD00245366
• CID: 737221
• Update Time: 2025-10-30

N'-(1-Methyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)isonicotinohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid,(2Z)-2-(1,2-dihydro-1-methyl-2-oxo-3H-indol-3-ylidene)hydrazide
• Isonicotinic acid (1-methyl-2-oxo-1,2-dihydro-indol-3-ylidene)-hydrazide
• N'-[(3Z)-1-methyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene]pyridine-4-carbohydrazide
• N'-(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)isonicotinohydrazide
• STK028500
• ST032966
• N'-(1-Methyl-2-oxoindoline-3-ylidene)isonicotinic hydrazide
• N-[(1-methyl-2-oxobenzo[d]azolidin-3-ylidene)azamethyl]-4-pyridylcarboxamide
• N'
• N'-(1-Methyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)isonicotinohydrazide

• MDL： MFCD00245366
• Inchi： 1S/C15H12N4O2/c1-19-12-5-3-2-4-11(12)13(15(19)21)17-18-14(20)10-6-8-16-9-7-10/h2-9,21H,1H3/b18-17+
• InChI Key： NNBGSEQLJBLCMW-ISLYRVAYSA-N
• SMILES： OC1=C(C2C=CC=CC=2N1C)/N=N/C(C1C=CN=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 409
• Topological Polar Surface Area: 79.8

Additional information on N'-(1-Methyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)isonicotinohydrazide

Comprehensive Overview of N'-(1-Methyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)isonicotinohydrazide (CAS No. 923567-46-8)

N'-(1-Methyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)isonicotinohydrazide (CAS No. 923567-46-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This hydrazide derivative combines an indole core with an isonicotinohydrazide moiety, making it a subject of interest for drug discovery and molecular studies. Researchers are particularly intrigued by its potential role in modulating biological pathways, which aligns with current trends in targeted therapy and small-molecule drug development.

The compound's molecular structure features a 1-methyl-2-oxoindole scaffold linked to an isonicotinic acid hydrazide group. This hybrid architecture is often explored in the context of enzyme inhibition and receptor binding, topics frequently searched in academic and industrial databases. Recent studies suggest that derivatives of this class may exhibit anti-inflammatory or antioxidant properties, addressing growing public interest in chronic disease management and aging-related research.

From a synthetic chemistry perspective, CAS 923567-46-8 represents a challenging yet rewarding target for organic synthesis optimization. Its preparation typically involves multi-step reactions, including condensation and cyclization processes, which are hot topics in green chemistry discussions. The compound's crystallinity and solubility profile make it particularly interesting for pharmaceutical formulation studies, another area receiving increased attention in drug development circles.

In analytical chemistry, N'-(1-Methyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)isonicotinohydrazide serves as an important reference standard for HPLC method development and mass spectrometry studies. The compound's distinct UV absorption characteristics and fragmentation patterns are valuable for analytical method validation, a critical requirement in today's quality control protocols. These applications connect with frequent searches about analytical technique optimization in research laboratories worldwide.

The safety profile of this compound remains an active area of investigation, with particular focus on its metabolic stability and cellular permeability - key parameters in modern ADME studies. While not classified as hazardous, proper handling procedures are recommended, reflecting the scientific community's heightened awareness of laboratory safety standards and responsible research practices.

Current market trends show growing demand for such specialized compounds in contract research organizations and academic institutions, driven by increased funding for translational medicine initiatives. The compound's potential applications in structure-activity relationship studies make it particularly valuable for researchers exploring molecular docking and computer-aided drug design, topics that consistently rank high in scientific literature searches.

Future research directions for 923567-46-8 may include exploration of its photophysical properties for potential applications in bioimaging or investigation of its metal-chelating capabilities. These possibilities align with emerging interests in theranostic agents and multifunctional molecules, addressing frequently asked questions about next-generation biomedical tools.